N-(3,4-Dimethylphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide

• IUPAC Name: N-(3,4-dimethylphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide
• InChI: InChI=1S/C19H22N4O3/c1-13-4-5-15(10-14(13)2)21-19(25)22-8-9-23(18(24)12-22)16-6-7-20-17(11-16)26-3/h4-7,10-11H,8-9,12H2,1-3H3,(H,21,25)
• InChI Key: AWOPUYMCMMQAPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)N2CCN(C(=O)C2)C3=CC(=NC=C3)OC)C
• Molecular Formula: C19H22N4O3
• Molecular Weight: 354.4 g/mol

Description

N-(3,4-Dimethylphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide, also known as DMPP, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic properties. DMPP belongs to the class of piperazine derivatives and has been studied for its various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of N-(3,4-Dimethylphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. N-(3,4-Dimethylphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that regulate gene expression. HDAC inhibition has been linked to the induction of apoptosis (programmed cell death) in cancer cells. N-(3,4-Dimethylphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide has also been shown to inhibit the activity of protein kinase B (AKT), which is a signaling pathway involved in cell survival and proliferation.
Biochemical and Physiological Effects
N-(3,4-Dimethylphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide has been shown to have various biochemical and physiological effects in scientific research studies. It has been shown to induce apoptosis in cancer cells through the inhibition of HDAC activity. N-(3,4-Dimethylphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide has also been shown to protect neurons from oxidative stress and inflammation in models of Parkinson's disease and Alzheimer's disease. Additionally, N-(3,4-Dimethylphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide has been shown to improve glucose metabolism and insulin sensitivity in animal models of type 2 diabetes.

Advantages and Limitations for Lab Experiments

N-(3,4-Dimethylphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide has several advantages for use in scientific research experiments. It is a synthetic compound that can be easily synthesized in the laboratory in high yield and purity. N-(3,4-Dimethylphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide has also been shown to have low toxicity in animal studies. However, one limitation of N-(3,4-Dimethylphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide is that its mechanism of action is not fully understood, which makes it difficult to optimize its therapeutic potential.

Future Directions

There are several future directions for research on N-(3,4-Dimethylphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide. One area of research is to further investigate its potential as a therapeutic agent for cancer and neurodegenerative diseases. Another area of research is to elucidate its mechanism of action and identify its molecular targets. Additionally, N-(3,4-Dimethylphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide could be studied for its potential use as a radiotracer in PET imaging. Overall, N-(3,4-Dimethylphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide has shown promising results in scientific research studies and warrants further investigation for its potential therapeutic applications.

Synthesis Methods

The synthesis of N-(3,4-Dimethylphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide involves the reaction of 4-(2-methoxypyridin-4-yl)piperazine-1-carboxylic acid with 3,4-dimethylphenyl isocyanate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is purified by column chromatography to obtain N-(3,4-Dimethylphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide in high yield and purity.

Scientific Research Applications

N-(3,4-Dimethylphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide has been studied for its potential therapeutic properties in various scientific research applications. It has been shown to have antitumor activity against several cancer cell lines, including breast, lung, and colon cancer. N-(3,4-Dimethylphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide has also been studied for its neuroprotective effects in models of Parkinson's disease and Alzheimer's disease. Additionally, N-(3,4-Dimethylphenyl)-4-(2-methoxypyridin-4-yl)-3-oxopiperazine-1-carboxamide has been investigated for its potential use as a radiotracer in positron emission tomography (PET) imaging.